Cas no 61172-38-1 (9-Phenanthrenol, 1-(3,5-dimethylphenyl)-)

• Product Name: 9-Phenanthrenol, 1-(3,5-dimethylphenyl)-
• CAS No: 61172-38-1
• MF: C₂₂H₁₈O
• MW: 298.377726078033
• CID: 489707
• PubChem ID: 71398673
• Update Time: 2025-04-19

9-Phenanthrenol, 1-(3,5-dimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 9-Phenanthrenol, 1-(3,5-dimethylphenyl)-
• 1-(3,5-dimethylphenyl)phenanthren-9-ol
• DTXSID00820083
• 61172-38-1

• Inchi： 1S/C22H18O/c1-14-10-15(2)12-16(11-14)17-8-5-9-19-18-6-3-4-7-20(18)22(23)13-21(17)19/h3-13,23H,1-2H3
• InChI Key： UDXMIIOEFDASMN-UHFFFAOYSA-N
• SMILES： OC1C=C2C(=CC=CC2=C2C=CC=CC2=1)C1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 298.13584
• Monoisotopic Mass: 298.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23